4-Isothiocyanato-2-(trifluoromethyl)benzonitrile

Description

4-Isothiocyanato-2-(trifluoromethyl)benzonitrile is a chemical compound with the molecular formula C9H3F3N2S and a molecular weight of 228.20 g/mol . It is also known by other names, including 4-cyano-3-(trifluoromethyl)phenyl isothiocyanate and Enzalutamide Impurity 2 . The compound has a role in various chemical applications . For instance, it can be used as a jet-fuel additive, in the production of rubber chemicals, and in bleaching cotton . It can also serve as an additive in nickel-plating baths and for separating naphthalene and alkylphthalenes from non-aromatics through azeotropic distillation, as well as a drying additive for acrylic fibers .

This chemical is available from various suppliers and is characterized by its distinct properties and applications . The compound should be stored under inert gas and protected from moisture and heat . 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile is a yellow crystalline lump that has a melting point of 41°C . It is worth noting a similar compound, 4-Isocyanato-2-(trifluoromethyl)benzonitrile, which has a slightly different molecular formula, C9H3F3N2O .

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• CAS No.: 143782-23-4
• Product Name: 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile
• Molecular Formula: C9H3F3N2S
• Molecular Weight: 228.2 g/mol
• IUPAC Name: 4-isothiocyanato-2-(trifluoromethyl)benzonitrile
• Standard InChI: InChI=1S/C9H3F3N2S/c10-9(11,12)8-3-7(14-5-15)2-1-6(8)4-13/h1-3H
• Standard InChIKey: TYXKOMAQTWRDCR-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1N=C=S)C(F)(F)F)C#N
• Canonical SMILES: C1=CC(=C(C=C1N=C=S)C(F)(F)F)C#N
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 3-Fluoro-4-methylphenylisothiocyanate
• PubChem Compound: 11615540
• Last Modified: Aug 15 2023